Cas no 1461713-39-2 (5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride)

• Product Name: 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride
• CAS No: 1461713-39-2
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 4601143
• PubChem ID: 75433487
• Update Time: 2025-05-19

5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c1-4-6(8)7(10-9-4)5-2-3-5;/h5H,2-3,8H2,1H3;1H
• InChI Key： SBPSICGXJAHZTM-UHFFFAOYSA-N
• SMILES： NC1C(=NOC=1C1CC1)C.Cl

5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine hydrochloride

5-Cyclopropyl-3-Methyl-1,2-Oxazol-4-Ammonium Chloride: A Comprehensive Overview

The compound 5-cyclopropyl-3-methyl-1,2-oxazol-4-ammonium chloride (CAS No. 1461713-39-2) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a cyclopropyl group and a methyl substituent further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The cyclopropyl group in this compound is known to impart rigidity and strain, which can significantly influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This makes 5-cyclopropyl-3-methyl-1,2-oxazol-4-ammonium chloride a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring system. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or β-diketimines as precursors. The introduction of the cyclopropyl group requires careful planning to ensure regioselectivity and stereochemical control. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex structures with high enantioselectivity.

From a pharmacological perspective, 5-cyclopropyl-3-methyl-1,2-oxazol-4-ammonium chloride has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Ion channels are critical for various physiological processes, including nerve impulse propagation and muscle contraction. By targeting these channels, this compound could potentially be developed into therapeutic agents for conditions such as epilepsy, chronic pain, and arrhythmias.

In addition to its ion channel modulation activity, this compound has also been investigated for its anti-inflammatory properties. Research indicates that it may inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-cyclopropyl-3-methyl-1,2-oxazol-4-ammonium chloride could be a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

The structural uniqueness of this compound also makes it an attractive candidate for further exploration in other therapeutic areas. For instance, its ability to penetrate cellular membranes efficiently could make it useful in drug delivery systems or as a scaffold for designing prodrugs. Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of such compounds more accurately, further aiding their development.

In conclusion, 5-cyclopropyl-3-methyl-1,2-oxazol-4-ammonium chloride (CAS No. 1461713-39